Cas no 1806493-64-0 (Methyl 7-(bromomethyl)benzo[d]oxazole-2-acetate)

• Product Name: Methyl 7-(bromomethyl)benzo[d]oxazole-2-acetate
• CAS No: 1806493-64-0
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4818415
• Update Time: 2025-05-23

Methyl 7-(bromomethyl)benzo[d]oxazole-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-(bromomethyl)benzo[d]oxazole-2-acetate

• Inchi： 1S/C11H10BrNO3/c1-15-10(14)5-9-13-8-4-2-3-7(6-12)11(8)16-9/h2-4H,5-6H2,1H3
• InChI Key： WLNJMRJGAKTRTR-UHFFFAOYSA-N
• SMILES： BrCC1=CC=CC2=C1OC(CC(=O)OC)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3

Additional information on Methyl 7-(bromomethyl)benzo[d]oxazole-2-acetate

Methyl 7-(bromomethyl)benzo[d]oxazole-2-acetate: A Comprehensive Overview

Methyl 7-(bromomethyl)benzo[d]oxazole-2-acetate (CAS No. 1806493-64-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research advancements associated with Methyl 7-(bromomethyl)benzo[d]oxazole-2-acetate.

Chemical Structure and Properties

Methyl 7-(bromomethyl)benzo[d]oxazole-2-acetate is a derivative of benzo[d]oxazole, a heterocyclic compound with a benzene ring fused to a five-membered oxazole ring. The presence of the bromomethyl group at the 7-position and the ester functionality at the 2-acetate position imparts unique chemical and biological properties to this compound. The bromomethyl group is particularly reactive and can undergo various chemical transformations, making it a valuable intermediate in synthetic chemistry.

The molecular formula of Methyl 7-(bromomethyl)benzo[d]oxazole-2-acetate is C₁₃H₁₁BrNO₃, with a molecular weight of approximately 299.13 g/mol. The compound is typically obtained as a white crystalline solid and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its melting point ranges from 105 to 107°C, which is an important physical property for its handling and storage.

Synthesis Methods

The synthesis of Methyl 7-(bromomethyl)benzo[d]oxazole-2-acetate has been reported in several studies, each employing different strategies to achieve high yields and purity. One common approach involves the bromination of the corresponding methyl benzo[d]oxazole-2-acetate followed by methylation. This method typically involves the use of bromine or N-bromosuccinimide (NBS) as the brominating agent and methyl iodide or dimethyl sulfate as the methylating agent.

A recent study published in the Journal of Organic Chemistry detailed an efficient one-pot synthesis method that combines bromination and methylation steps using NBS and methyl iodide in acetonitrile solvent. This approach not only simplifies the synthetic process but also improves the overall yield and purity of the final product. The reaction conditions, including temperature, reaction time, and solvent choice, were optimized to achieve optimal results.

Biological Activity and Applications

The biological activity of Methyl 7-(bromomethyl)benzo[d]oxazole-2-acetate has been extensively studied due to its potential as a lead compound for drug discovery. Research has shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. One notable application is its use as a potent inhibitor of specific protein kinases, which are key regulators of cellular signaling pathways involved in cancer progression.

A study published in the Journal of Medicinal Chemistry reported that Methyl 7-(bromomethyl)benzo[d]oxazole-2-acetate selectively inhibits cyclin-dependent kinase 4 (CDK4), a key enzyme involved in cell cycle regulation. The compound was found to effectively block CDK4 activity at low micromolar concentrations, leading to cell cycle arrest and apoptosis in cancer cells. These findings highlight the potential of Methyl 7-(bromomethyl)benzo[d]oxazole-2-acetate as a promising lead for developing novel anticancer agents.

In addition to its anticancer properties, Methyl 7-(bromomethyl)benzo[d]oxazole-2-acetate has also shown promise in other therapeutic areas. For instance, it has been investigated for its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease. A study published in Neuropharmacology demonstrated that the compound reduces oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegeneration.

Current Research Trends

The ongoing research on Methyl 7-(bromomethyl)benzo[d]oxazole-2-acetate continues to uncover new applications and mechanisms of action. One emerging area of interest is its potential as a modulator of G protein-coupled receptors (GPCRs), which are important targets for many therapeutic drugs. Recent studies have shown that derivatives of this compound can selectively modulate specific GPCRs, offering new avenues for drug development.

An example of this research is a study published in Bioorganic & Medicinal Chemistry Letters, which explored the use of Methyl 7-(bromomethyl)benzo[d]oxazole-2-acetate-based compounds as positive allosteric modulators (PAMs) of metabotropic glutamate receptor subtype 5 (mGluR5). The study found that these compounds enhance mGluR5 signaling without directly activating the receptor, suggesting their potential use in treating neurological disorders such as schizophrenia and Fragile X syndrome.

Conclusion

Methyl 7-(bromomethyl)benzo[d]oxazole-2-acetate (CAS No. 1806493-64-0) is a multifaceted organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive intermediate for synthetic chemistry, while its biological activity offers promising leads for drug discovery. Ongoing research continues to expand our understanding of this compound's properties and applications, paving the way for innovative therapeutic solutions.